![molecular formula C11H12N8O2 B2462311 1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 2034384-73-9](/img/structure/B2462311.png)
1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-methyl-N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C11H12N8O2 and its molecular weight is 288.271. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds in Influenza Virus Research
Research has shown that heterocyclic compounds, such as those involving oxadiazoles and triazoles, are being studied for their potential as influenza virus inhibitors. These compounds exhibit patterns of activity and selectivity similar to existing treatments, indicating their potential in antiviral research (Smith et al., 1997).
Synthesis and Antileukemic Activity
Another area of application involves the synthesis of triazeno derivatives of pyrazole carboxylic acids and amides, which have shown promising results in leukemia assays, indicating their potential for antileukemic drug development (Shealy & O'dell, 1971).
Solvothermal Interconversions and Supramolecular Chemistry
Solvothermal reaction conditions have been used to explore the interconversions of dipyrazinyl compounds bearing oxadiazole and triazole spacers. This research offers insights into the controllability and mechanisms behind the synthesis of complex molecular structures, contributing to the field of supramolecular chemistry (Li et al., 2010).
Nucleoside Analogs for Antiviral Agents
The synthesis of nucleoside analogs, such as 1-(β-D-Ribofuranosyl)-1,2,3-triazole-4-carboxamide, has been explored as an approach to obtain bioisosteres of antiviral agents. This research contributes to the development of new antiviral drugs (Makabe et al., 1972).
Antiavian Influenza Virus Activity
Benzamide-based aminopyrazoles and their fused heterocycles have been synthesized and tested for their activity against the avian influenza virus. This research highlights the potential of these compounds in combating avian influenza (Hebishy et al., 2020).
Properties
IUPAC Name |
1-methyl-N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N8O2/c1-18-5-7(3-13-18)10-14-9(21-16-10)4-12-11(20)8-6-19(2)17-15-8/h3,5-6H,4H2,1-2H3,(H,12,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBHXSCOVLDFEPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CN(N=N3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N8O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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